N1-(2-(tert-butyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C16H20N4O4S2/c1-16(2,3)20-13(11-8-26(23,24)9-12(11)19-20)18-15(22)14(21)17-7-10-5-4-6-25-10/h4-6H,7-9H2,1-3H3,(H,17,21)(H,18,22)
• InChI Key: VNENEMANBLAANL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CS(=O)(=O)CC2=N1)NC(=O)C(=O)NCC3=CC=CS3
• Molecular Formula: C16H20N4O4S2
• Molecular Weight: 396.5 g/mol

Description

The compound appears to contain a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Chemical Reactions Analysis

Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Pyrazoles are generally soluble in polar solvents.

Scientific Research Applications

Synthesis and Characterization

• A study on the synthesis and characterization of bis-pyrazolyl-thiazoles incorporating the thiophene moiety revealed their potential as potent anti-tumor agents against hepatocellular carcinoma cell lines, highlighting the importance of structural elements similar to the query compound in medicinal chemistry (Gomha, Edrees, & Altalbawy, 2016).

Antidepressant Activity

• Another research explored the antidepressant activity of phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides, demonstrating the potential therapeutic use of structurally related compounds in treating depression (Mathew, Suresh, & Anbazhagan, 2014).

Electrochromic Materials

• A study on asymmetric structure polymers based on carbazole-EDOT and 2,5-dithienylpyrrole derivatives for electrochromic applications indicates the relevance of such compounds in developing advanced materials for optical devices (Hu et al., 2019).

Catalytic Applications

• Research on the effect of N1-substituted pyrazolic hybrid ligands on palladium catalysts for the Heck reaction demonstrates the utility of these compounds in facilitating important chemical transformations, suggesting potential applications of the query compound in catalysis (Guerrero, Pons, & Ros, 2010).

Future Directions

The future directions in the study of this compound would likely involve further exploration of its potential applications in various fields, such as medicinal chemistry and drug discovery.